Cas no 2229635-65-6 (5-(2-methyl-1,3-thiazol-4-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(2-methyl-1,3-thiazol-4-yl)-1,3-oxazol-2-amine
• CAS No: 2229635-65-6
• MF: C₇H₇N₃OS
• MW: 181.214979410172
• CID: 5924197
• PubChem ID: 165854816
• Update Time: 2025-10-31

5-(2-methyl-1,3-thiazol-4-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methyl-1,3-thiazol-4-yl)-1,3-oxazol-2-amine
• EN300-1787976
• 2229635-65-6

• Inchi： 1S/C7H7N3OS/c1-4-10-5(3-12-4)6-2-9-7(8)11-6/h2-3H,1H3,(H2,8,9)
• InChI Key： GPWXCTBOKFCEKJ-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CN=C(N)O2)N=C1C

Computed Properties

• Exact Mass: 181.03098303g/mol
• Monoisotopic Mass: 181.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93.2Ų

Additional information on 5-(2-methyl-1,3-thiazol-4-yl)-1,3-oxazol-2-amine

Introduction to 5-(2-methyl-1,3-thiazol-4-yl)-1,3-oxazol-2-amine (CAS No: 2229635-65-6)

5-(2-methyl-1,3-thiazol-4-yl)-1,3-oxazol-2-amine is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229635-65-6, belongs to a class of molecules characterized by the presence of both thiazole and oxazole rings, which are known for their broad spectrum of biological activities. The structural features of this compound make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 5-(2-methyl-1,3-thiazol-4-yl)-1,3-oxazol-2-amine consists of a thiazole ring substituted at the 4-position with a methyl group, which is further connected to an oxazole ring at the 2-position. This unique arrangement of heterocyclic rings imparts distinct chemical and biological properties to the compound. The presence of nitrogen atoms in both the thiazole and oxazole rings contributes to its potential ability to interact with various biological targets, including enzymes and receptors.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing both thiazole and oxazole moieties. These heterocyclic systems have been extensively studied due to their ability to modulate a wide range of biological pathways. For instance, thiazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties, while oxazole derivatives have shown promise in the treatment of neurological disorders and cardiovascular diseases.

One of the most compelling aspects of 5-(2-methyl-1,3-thiazol-4-yl)-1,3-oxazol-2-amine is its potential as a scaffold for developing novel therapeutic agents. The combination of the thiazole and oxazole rings provides a rich chemical space for structural modifications that can enhance its biological activity. Researchers have been exploring various synthetic strategies to modify this compound, aiming to optimize its pharmacokinetic properties and target specificity.

Recent studies have highlighted the importance of 5-(2-methyl-1,3-thiazol-4-yl)-1,3-oxazol-2-amine in the development of drugs targeting inflammation-related diseases. In particular, its ability to inhibit key inflammatory enzymes has been demonstrated in preclinical studies. These findings suggest that this compound may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease. The exact mechanism of action remains under investigation, but preliminary data indicate that it may interfere with signaling pathways involved in inflammation.

The synthesis of 5-(2-methyl-1,3-thiazol-4-yl)-1,3-oxazol-2-am ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the methyl group at the 4-position of the thiazole ring is a critical step in determining the overall reactivity and biological activity of the compound. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve efficient and scalable production.

Another area of interest is the exploration of 5-(2-methyl -1,3-thiazol -4 -yl)-1 ,3 -ox az ol -2 -ami ne as a potential antiviral agent. Preliminary research has shown that derivatives of this compound can inhibit viral replication by targeting essential components of viral replication machinery. This finding opens up new avenues for developing treatments against viral infections caused by pathogens such as herpesviruses and flaviviruses. Further studies are needed to elucidate the detailed mechanisms by which this compound exerts its antiviral effects.

The pharmacological profile of 5-(2-methyl -1 ,3 -thi az ol -4 -yl ) -1 ,3 -ox az ol -2 -ami ne is also influenced by its solubility and bioavailability. These properties are critical factors that determine how effectively a drug can be absorbed and utilized by the body. Researchers are investigating ways to improve the solubility of this compound through structural modifications or formulation strategies. This approach aims to enhance its therapeutic efficacy while minimizing potential side effects.

In conclusion,5-(2-methyl -1 ,3 -thi az ol -4 -yl ) -1 ,3 -ox az ol -2 -ami ne (CAS No: 2229635 -65 -6) represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activities make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound,5-( 2-m ethyl - 1 , 3-thi az ol - 4-y l ) - 1 , 3-o x az ol-- 2-am ine is poised to play a significant role in addressing various health challenges.